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Compound of Interest

Compound Name:
1-Chloro-4-methoxy-2,2,3-

trimethylbutane

Cat. No.: B13155519

Get Quote

CAS 1603388-38-0 | Structural Analysis & Synthetic
Application[1][2][3]
Executive Summary
1-Chloro-4-methoxy-2,2,3-trimethylbutane is a highly specialized alkyl halide intermediate

used in the synthesis of advanced pharmaceutical ingredients (APIs).[1][2][3] Distinguished by

its gem-dimethyl and vicinal methyl substitution pattern, this building block is primarily

employed to introduce the 4-methoxy-2,2,3-trimethylbutyl moiety into drug candidates.[1][2][3]

This specific structural motif is valued in medicinal chemistry for its ability to modulate

lipophilicity, restrict conformational freedom (via the Thorpe-Ingold effect), and block metabolic

hot spots (preventing

-oxidation or P450-mediated dealkylation).[1][2][3]
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Property Specification

CAS Number 1603388-38-0

IUPAC Name 1-Chloro-4-methoxy-2,2,3-trimethylbutane

Synonyms

1-Chloro-3-(methoxymethyl)-2,2-

dimethylbutane; Butane, 1-chloro-4-methoxy-

2,2,3-trimethyl-

Molecular Formula

Molecular Weight 164.67 g/mol

Chirality

Contains one chiral center at C3.[1][2][3][4]

Commercial supplies are typically racemic

unless specified as (3R) or (3S).[3]

Physical State Colorless to pale yellow liquid

Boiling Point ~180–185 °C (Predicted at 760 mmHg)

Density ~0.95 g/cm³

Structural Feature Neopentyl-like chloride (sterically hindered)

Structural Significance in Drug Design
The utility of CAS 1603388-38-0 lies in the specific pharmacophore it installs.[1][2][3]

A. Metabolic Stability (The "Neopentyl" Effect)
The gem-dimethyl group at C2 creates a neopentyl-like environment for the chloride (and

subsequent linkage).[2][3] In drug metabolism, alkyl chains are often sites of rapid oxidation by

Cytochrome P450 enzymes.[1]

Mechanism: The quaternary carbon at C2 has no abstractable protons, blocking

-oxidation relative to the linker.[1]

Steric Shielding: The bulk of the trimethyl system protects the ether linkage at C4 from rapid

O-dealkylation.[1][2][3]
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B. Conformational Locking
The high degree of substitution (three methyl groups on a four-carbon chain) restricts the

rotation of the butane backbone.[2][3]

Thorpe-Ingold Effect: This pre-organizes the molecule into a specific conformation, reducing

the entropic penalty when the drug binds to its protein target (e.g., a kinase hydrophobic

pocket or GPCR allosteric site).[1]

Synthetic Pathways
The synthesis of 1-Chloro-4-methoxy-2,2,3-trimethylbutane is non-trivial due to the steric

hindrance at the C1 position (neopentyl chloride).[1][2][3] The most robust route proceeds via

the reduction of a hindered lactone or succinic acid derivative.[1]

Core Synthetic Workflow
Precursor Formation: Synthesis of

-trimethyl-

-butyrolactone.

Reduction: Lithium Aluminum Hydride (LiAlH

) reduction opens the lactone to yield 2,2,3-trimethylbutane-1,4-diol.[1][2]

Selective Methylation: The C4-hydroxyl is less hindered (attached to a secondary carbon

backbone) compared to the C1-hydroxyl (neopentyl position).[2][3] Controlled methylation

(MeI/NaH) targets the C4-OH.[2][3]

Chlorination: The remaining neopentyl C1-hydroxyl is converted to the chloride.[2][3]

Standard

conditions often fail here; Appel reaction (

) or Thionyl Chloride (

) with a catalyst (DMF) is required to overcome the steric barrier.[3]
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Figure 1: Synthetic pathway from succinic anhydride precursor to the target alkyl chloride.

Experimental Protocol (Representative)
Note: This protocol is a generalized adaptation based on standard transformations for

neopentyl systems.

Step 1: Selective Methylation of 2,2,3-trimethylbutane-1,4-diol

Setup: Charge a flame-dried flask with 2,2,3-trimethylbutane-1,4-diol (1.0 equiv) in

anhydrous THF under

.

Deprotonation: Cool to 0°C. Add NaH (1.05 equiv, 60% dispersion) portion-wise. Stir for 1

hour. Note: The less hindered C4-OH reacts preferentially.[1][2][3]

Alkylation: Add Methyl Iodide (MeI, 1.0 equiv) dropwise.[3] Warm to RT and stir for 12 hours.

Workup: Quench with

, extract with EtOAc, and concentrate. Purify via flash chromatography to isolate the mono-
ether alcohol.[1][2][3]

Step 2: Chlorination (Appel Conditions)[2][3]

Reagents: Dissolve the mono-ether alcohol (1.0 equiv) in

. Add

(1.2 equiv).[3]

Reaction: Cool to 0°C. Add
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(or Hexachloroacetone/NCS) dropwise.

Completion: Reflux may be required due to the neopentyl steric hindrance.[3] Monitor by

TLC/GC.

Isolation: Filter off

, concentrate, and distill under reduced pressure to obtain CAS 1603388-38-0.

Analytical Characterization (QC Criteria)
To validate the identity of CAS 1603388-38-0, the following data points are critical:

1H NMR (400 MHz, CDCl3):

0.9–1.0 (d, 3H, CH-Me): Doublet indicating the methyl at C3.[1]

1.0–1.1 (s, 6H,

): Distinct singlet for the gem-dimethyl group.[1]

3.30 (s, 3H,

): Sharp singlet for the methoxy group.[1]

3.4–3.6 (m, 4H,

and

): Deshielded methylene protons.[1][2][3]

Mass Spectrometry (GC-MS):

Molecular Ion (

): ~164 m/z.[3]

Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks, confirming the presence of one

chlorine atom.[1]

Safety & Handling (EHS)[2][3]
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Hazards: As an alkyl halide, this compound is a potential alkylating agent.[1] It should be

treated as a suspected genotoxin until proven otherwise.[3]

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent hydrolysis.

Incompatibility: Reacts violently with strong nucleophiles (amines, thiols) and strong oxidizing

agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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